Cas no 585516-48-9 (5-(2-bromo-4-nitrophenyl)furan-2-carboxylic acid)

• Product Name: 5-(2-bromo-4-nitrophenyl)furan-2-carboxylic acid
• CAS No: 585516-48-9
• MF: C₁₁H₆BrNO₅
• MW: 312.073042392731
• CID: 6785240
• PubChem ID: 4464719
• Update Time: 2025-10-20

5-(2-bromo-4-nitrophenyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 585516-48-9
• AKOS000109306
• VS-12488
• BBL034343
• STK222981
• 5-(2-Bromo-4-nitro-phenyl)-furan-2-carboxylic acid
• 5-(2-bromo-4-nitro-phenyl)furan-2-carboxylic Acid
• CS-0360544
• starbld0016394
• 5-(2-bromo-4-nitrophenyl)furan-2-carboxylic acid

• Inchi： 1S/C11H6BrNO5/c12-8-5-6(13(16)17)1-2-7(8)9-3-4-10(18-9)11(14)15/h1-5H,(H,14,15)
• InChI Key： MXQZOLQAKAAQIU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1=CC=C(C(=O)O)O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 310.94293g/mol
• Monoisotopic Mass: 310.94293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 465.5±45.0 °C at 760 mmHg
• Flash Point: 235.3±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-(2-bromo-4-nitrophenyl)furan-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(2-bromo-4-nitrophenyl)furan-2-carboxylic acid

Introduction to 5-(2-bromo-4-nitrophenyl)furan-2-carboxylic acid (CAS No. 585516-48-9)

5-(2-bromo-4-nitrophenyl)furan-2-carboxylic acid (CAS No. 585516-48-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring and a substituted phenyl group. The presence of these functional groups imparts specific chemical and biological properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 5-(2-bromo-4-nitrophenyl)furan-2-carboxylic acid is defined by its molecular formula, C₁₃H₇BrNO₅. The compound's molecular weight is approximately 331.09 g/mol. The furan ring, a five-membered heterocyclic compound containing an oxygen atom, is known for its aromaticity and reactivity. The substitution with a 2-bromo-4-nitrophenyl group introduces additional functionalities that can influence the compound's solubility, stability, and reactivity in different environments.

In recent years, the study of 5-(2-bromo-4-nitrophenyl)furan-2-carboxylic acid has been driven by its potential as a lead compound in the development of novel therapeutic agents. Research has focused on its anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have shown that compounds with similar structural motifs exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response pathway. This makes 5-(2-bromo-4-nitrophenyl)furan-2-carboxylic acid an attractive target for further investigation in the context of inflammatory diseases.

The antimicrobial activity of 5-(2-bromo-4-nitrophenyl)furan-2-carboxylic acid has also been explored. Preliminary studies have demonstrated that this compound can effectively inhibit the growth of various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes and the inhibition of essential metabolic pathways. These findings suggest that 5-(2-bromo-4-nitrophenyl)furan-2-carboxylic acid could be a promising candidate for the development of new antibiotics to combat drug-resistant bacterial infections.

In the realm of cancer research, 5-(2-bromo-4-nitrophenyl)furan-2-carboxylic acid has shown potential as an anticancer agent. Studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the activity of kinases such as AKT and ERK, which are frequently overactivated in various types of cancer. This ability to modulate key signaling pathways makes 5-(2-bromo-4-nitrophenyl)furan-2-carboxylic acid a valuable tool for understanding the molecular mechanisms underlying cancer progression and for developing targeted therapies.

The synthesis of 5-(2-bromo-4-nitrophenyl)furan-2-carboxylic acid typically involves multi-step reactions that are well-documented in the literature. One common approach involves the reaction of 2-bromo-4-nitrobenzaldehyde with furfuryl alcohol followed by oxidation to form the carboxylic acid derivative. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product, making optimization an important aspect of its synthesis.

In addition to its potential therapeutic applications, 5-(2-bromo-4-nitrophenyl)furan-2-carboxylic acid has also been studied for its use as a building block in organic synthesis. Its unique structure allows it to serve as a versatile intermediate for the preparation of more complex molecules with diverse biological activities. This versatility has led to its use in combinatorial chemistry approaches aimed at rapidly generating large libraries of compounds for high-throughput screening.

The safety profile of 5-(2-bromo-4-nitrophenyl)furan-2-carboxylic acid is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its pharmacokinetic properties and potential side effects in humans.

In conclusion, 5-(2-bromo-4-nitrophenyl)furan-2-carboxylic acid (CAS No. 585516-48-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and development.